Cas no 2002686-66-8 (({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)hydrazine)

• Product Name: ({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)hydrazine
• CAS No: 2002686-66-8
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 6603329
• PubChem ID: 146157907
• Update Time: 2025-10-29

({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• ({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)hydrazine
• 2-(Hydrazinylmethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine
• 2002686-66-8
• ({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydrazine
• EN300-1748307

• Inchi： 1S/C8H14N4/c9-10-5-7-6-12-4-2-1-3-8(12)11-7/h6,10H,1-5,9H2
• InChI Key： VYSFMYLDVCAYNX-UHFFFAOYSA-N
• SMILES： C(C1=CN2CCCCC2=N1)NN

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.9Ų

Additional information on ({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)hydrazine

Comprehensive Overview of ({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydrazine (CAS No. 2002686-66-8)

The compound ({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydrazine, identified by its CAS No. 2002686-66-8, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[1,2-a]pyridine core coupled with a hydrazine functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like ({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydrazine has surged due to their role in addressing drug-resistant infections and chronic diseases. This aligns with the growing public interest in precision medicine and personalized therapeutics, as highlighted by frequent searches for terms such as "new drug scaffolds 2024" and "small molecule innovation." The compound's imidazo[1,2-a]pyridine moiety is particularly noteworthy, as it mimics privileged structures found in FDA-approved drugs, enhancing its relevance in high-throughput screening campaigns.

From a synthetic chemistry perspective, CAS No. 2002686-66-8 offers intriguing reactivity patterns. The hydrazine group enables facile derivatization into hydrazones, triazoles, and other nitrogen-rich heterocycles—key motifs in anticancer and antiviral agents. This adaptability resonates with industry trends toward fragment-based drug design, a frequently searched topic among medicinal chemists. Moreover, its stability under physiological conditions makes it a candidate for prodrug development, another area garnering attention in pharmaceutical forums.

Environmental and sustainability considerations also play a role in the compound's appeal. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for ({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydrazine. Queries like "sustainable heterocycle synthesis" reflect this shift. The molecule's potential in crop protection formulations further ties into global discussions on food security and agrochemical innovation, making it a multidisciplinary focal point.

Analytical characterization of CAS No. 2002686-66-8 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography—methods frequently searched by quality control professionals. Its purity profile is critical for regulatory compliance, especially in Good Manufacturing Practice (GMP) settings. As the pharmaceutical industry moves toward continuous manufacturing, understanding such compounds' physicochemical properties becomes paramount.

In conclusion, ({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)hydrazine represents a compelling case study in modern chemical research. Its intersection with trending themes—drug discovery, sustainable synthesis, and multifunctional intermediates—ensures its continued relevance. For researchers tracking structure-activity relationships (SAR) or cheminformatics, this compound offers rich opportunities for innovation, as evidenced by its growing presence in patent literature and scientific databases.